Cas no 5991-46-8 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-
• CAS No: 5991-46-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 336886
• PubChem ID: 732243
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-
• 2-benzyl-1,2,4-triazine-3,5-dione
• DTXSID20352679
• 5991-46-8
• CHEMBL81972
• Oprea1_598169
• AKOS002345520
• BDBM50022449
• 2-benzyl-1,2,4-triazine-3,5(2H,4H)-dione
• 2-Benzyl-2H-[1,2,4]triazine-3,5-dione
• ZINC00146377

• Inchi： 1S/C10H9N3O2/c14-9-6-11-13(10(15)12-9)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,14,15)
• InChI Key： ODZYNEQCDJBCAX-UHFFFAOYSA-N
• SMILES： O=C1NC(C=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77